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Compound of Interest

Compound Name: N-(4-Fluorophenyl)anthranilic acid

Cat. No.: B186396

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Fluorophenyl)anthranilic acid is an aromatic organic compound that belongs to the
class of fenamic acid derivatives. Structurally, it is a derivative of anthranilic acid with a 4-
fluorophenyl group attached to the amino group. This class of compounds is of significant
interest in medicinal chemistry due to the diverse biological activities exhibited by its members,
including anti-inflammatory, analgesic, and potential anticancer properties. This technical guide
provides a comprehensive overview of the known physical properties of N-(4-
Fluorophenyl)anthranilic acid, detailed experimental protocols for their determination, and
insights into its synthesis and potential biological relevance.

Core Physical Properties

A summary of the key physical and chemical properties of N-(4-Fluorophenyl)anthranilic acid
is presented below. These properties are crucial for its handling, formulation, and application in

various research and development settings.
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Property Value Reference
Molecular Formula C13H10FNO:2 [1]
Molecular Weight 231.23 g/mol [1]
Melting Point 198-200 °C [1]
Boiling Point (Predicted) 378.4+£27.0°C [2]
Density (Predicted) 1.342 + 0.06 g/cm?3 [2]
pKa (Predicted) 3.68+£0.36 [2]

Note: The boiling point, density, and pKa values are predicted and have not been
experimentally verified in the available literature.

Experimental Protocols

Detailed methodologies for the determination of key physical properties are essential for
reproducibility and validation of data.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically
signifies a pure compound, while a broad range often indicates the presence of impurities.

Protocol: Capillary Melting Point Determination

e Sample Preparation: A small amount of dry, finely powdered N-(4-Fluorophenyl)anthranilic
acid is packed into a capillary tube (sealed at one end) to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or an automated detection system.

e Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
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are recorded. This range is reported as the melting point.

Synthesis Protocol: Ullmann Condensation

N-(4-Fluorophenyl)anthranilic acid can be synthesized via the Ullmann condensation, a
copper-catalyzed reaction between an aryl halide and an amine.

lllustrative Workflow for Ullmann Condensation:

2-Chlorobenzoic Acid + Copper Catalyst (e.g., Cul) High-Boiling Solvent
4-Fluoroaniline + Base (e.g., K2CO3) (e.g., DMF, NMP)

Heating
(e.g., 150-200 °C)
Work-up
(Acidification, Extraction)
Purification
(Recrystallization)

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(4-Fluorophenyl)anthranilic acid via
Ullmann condensation.
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Biological Activity and Signaling Pathways

Derivatives of anthranilic acid are known to possess a wide range of biological activities. While
specific signaling pathways for N-(4-Fluorophenyl)anthranilic acid are not extensively
detailed in the current literature, the broader class of fenamates, to which it belongs, are well-
known non-steroidal anti-inflammatory drugs (NSAIDs). The primary mechanism of action for
NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis
of prostaglandins, potent mediators of inflammation, pain, and fever.[2]

Furthermore, various derivatives of anthranilic acid have been investigated for their potential
as:

Antimicrobial and antiviral agents.

Anticancer agents by initiating apoptosis and inhibiting key signaling pathways.

Inhibitors of aldo-keto reductase enzymes.

Neuroprotective agents.

Hypothesized Mechanism of Action (NSAID-like):

(Arachidonic Acid)

Inhibition

Prostaglandins

Inflammation, Pain, Fever
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Caption: Hypothesized inhibitory action of N-(4-Fluorophenyl)anthranilic acid on the
cyclooxygenase pathway.

Conclusion

N-(4-Fluorophenyl)anthranilic acid is a compound with established physical properties and
significant potential for further investigation, particularly in the realm of medicinal chemistry.
This guide provides foundational data and standardized protocols to aid researchers in their
studies. Further experimental validation of its predicted properties, a comprehensive analysis of
its spectral data, and in-depth exploration of its biological mechanisms of action are warranted
to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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